Cas no 2003905-31-3 (tert-butyl N-2-amino-3-(naphthalen-1-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(naphthalen-1-yl)propylcarbamate
• CAS No: 2003905-31-3
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 5926670
• PubChem ID: 165624021
• Update Time: 2025-06-13

tert-butyl N-2-amino-3-(naphthalen-1-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(naphthalen-1-yl)propylcarbamate
• tert-butyl N-[2-amino-3-(naphthalen-1-yl)propyl]carbamate
• EN300-1893441
• 2003905-31-3

• Inchi： 1S/C18H24N2O2/c1-18(2,3)22-17(21)20-12-15(19)11-14-9-6-8-13-7-4-5-10-16(13)14/h4-10,15H,11-12,19H2,1-3H3,(H,20,21)
• InChI Key： GRGWCFYZGRGUPG-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1C=CC=C2C=CC=CC=12)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-2-amino-3-(naphthalen-1-yl)propylcarbamate

Recent Advances in the Study of tert-butyl N-2-amino-3-(naphthalen-1-yl)propylcarbamate (CAS: 2003905-31-3)

The compound tert-butyl N-2-amino-3-(naphthalen-1-yl)propylcarbamate (CAS: 2003905-31-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This carbamate derivative, characterized by its naphthalene moiety and tert-butyl protecting group, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its role in the design of protease inhibitors, receptor modulators, and other pharmacologically relevant compounds.

One of the key areas of research involving this compound focuses on its utility in peptide synthesis. The tert-butyl carbamate (Boc) protecting group is widely used in solid-phase peptide synthesis (SPPS) to protect the amino group during the elongation of peptide chains. The naphthalene ring system incorporated in this molecule provides unique hydrophobic interactions that can influence the binding affinity and selectivity of the resulting peptides. Recent publications have demonstrated its effectiveness in the synthesis of constrained peptides that target protein-protein interactions, a hot topic in modern drug discovery.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized tert-butyl N-2-amino-3-(naphthalen-1-yl)propylcarbamate as a key building block for the development of novel HIV-1 protease inhibitors. The study highlighted how the naphthalene moiety contributed to enhanced binding to the hydrophobic pockets of the protease enzyme, leading to improved inhibitory activity. The compound's structural features allowed for optimal positioning within the enzyme's active site, demonstrating its value in rational drug design.

Another significant application of this compound has been in the field of neuroscience research. A recent paper in ACS Chemical Neuroscience reported its use as a precursor in the synthesis of serotonin receptor modulators. The researchers found that derivatives of this compound exhibited selective binding to 5-HT2A receptors, suggesting potential applications in the treatment of neurological disorders. The study also noted the compound's favorable pharmacokinetic properties, including good blood-brain barrier permeability.

From a synthetic chemistry perspective, several recent publications have focused on optimizing the preparation of tert-butyl N-2-amino-3-(naphthalen-1-yl)propylcarbamate. A 2022 article in Organic Process Research & Development described an improved synthetic route that increased yield while reducing environmental impact. The new method employed greener solvents and catalytic conditions, aligning with the pharmaceutical industry's growing emphasis on sustainable chemistry practices.

Ongoing research continues to explore the potential of this compound in various therapeutic areas. Its unique combination of structural features - the rigid naphthalene ring, the flexible propyl linker, and the Boc protecting group - makes it particularly valuable for medicinal chemistry applications. As the field moves toward more targeted therapies and personalized medicine, compounds like tert-butyl N-2-amino-3-(naphthalen-1-yl)propylcarbamate are likely to play an increasingly important role in drug discovery pipelines.

Future research directions may include further exploration of its applications in PROTAC (proteolysis targeting chimera) technology, where its structural features could facilitate the design of effective protein degraders. Additionally, its potential in the development of imaging agents for positron emission tomography (PET) is currently being investigated by several research groups, leveraging the naphthalene moiety's ability to interact with various biological targets.